Cas no 2580184-09-2 (6-oxabicyclo3.2.2nonane-4-sulfonamide)

• Product Name: 6-oxabicyclo3.2.2nonane-4-sulfonamide
• CAS No: 2580184-09-2
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 5658124
• PubChem ID: 165887415
• Update Time: 2025-05-19

6-oxabicyclo3.2.2nonane-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580184-09-2
• 6-oxabicyclo[3.2.2]nonane-4-sulfonamide
• EN300-27734465
• 6-oxabicyclo3.2.2nonane-4-sulfonamide

• Inchi： 1S/C8H15NO3S/c9-13(10,11)8-4-2-6-1-3-7(8)12-5-6/h6-8H,1-5H2,(H2,9,10,11)
• InChI Key： PMTJLSVVIXDTOE-UHFFFAOYSA-N
• SMILES： S(C1CCC2COC1CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 6-oxabicyclo3.2.2nonane-4-sulfonamide

Introduction to 6-oxabicyclo3.2.2nonane-4-sulfonamide (CAS No. 2580184-09-2)

6-oxabicyclo3.2.2nonane-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2580184-09-2, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This bicyclic sulfonamide derivative exhibits a complex three-membered oxygen-containing ring fused to a nonane backbone, making it a promising candidate for further exploration in therapeutic applications.

The molecular framework of 6-oxabicyclo3.2.2nonane-4-sulfonamide is characterized by its rigid bicyclic structure, which may contribute to its ability to interact with biological targets in a highly specific manner. The presence of a sulfonamide group at the 4-position of the nonane ring introduces both polar and hydrogen-bonding capabilities, enhancing its potential as a pharmacophore in the design of novel bioactive molecules.

In recent years, there has been growing interest in the development of sulfonamide-based compounds due to their diverse biological activities and favorable pharmacokinetic properties. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer effects, among others. The unique structural features of 6-oxabicyclo3.2.2nonane-4-sulfonamide suggest that it may possess similar or even novel biological functions, making it an attractive subject for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have indicated that sulfonamide derivatives can modulate neurotransmitter activity and may have neuroprotective effects. The rigid bicyclic core of 6-oxabicyclo3.2.2nonane-4-sulfonamide could facilitate optimal binding to specific receptors or enzymes involved in neural signaling pathways, potentially leading to the development of new therapeutic strategies for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

Furthermore, the compound's sulfonamide moiety offers opportunities for further chemical modification, allowing researchers to fine-tune its biological activity and pharmacokinetic properties. This flexibility makes 6-oxabicyclo3.2.2nonane-4-sulfonamide a valuable scaffold for structure-activity relationship (SAR) studies aimed at optimizing its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening of compounds like 6-oxabicyclo3.2.2nonane-4-sulfonamide for their potential biological activity. These computational methods can predict how a molecule will interact with biological targets, providing insights into its mechanism of action and potential side effects before costly experimental trials are conducted.

The synthesis of 6-oxabicyclo3.2.2nonane-4-sulfonamide presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic core requires precise control over reaction conditions to ensure high yield and purity. However, the development of novel synthetic routes could make this process more efficient and scalable, paving the way for larger-scale production and commercialization.

In conclusion, 6-oxabicyclo3.2.2nonane-4-sulfonamide (CAS No. 2580184-09-2) represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for developing new therapeutic agents targeting various diseases, particularly neurological disorders.